Cas no 2172541-58-9 (2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172541-58-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6385968
• PubChem ID: 165572822
• Update Time: 2025-09-28

2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid
• 2172541-58-9
• 2-(3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}cyclobutyl)acetic acid
• EN300-1578072

• Inchi： 1S/C26H30N2O5/c1-16(25(31)27-14-18-10-17(11-18)12-24(29)30)13-28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QPCDDAIMGFKNNB-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(C(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid

Comprehensive Guide to 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172541-58-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172541-58-9) has emerged as a compound of significant interest. This detailed guide explores its chemical properties, synthesis, applications, and relevance in current research trends, addressing common queries from scientists and industry professionals.

The compound, often abbreviated in research contexts due to its complex name, belongs to the class of Fmoc-protected amino acid derivatives. Its structure features a cyclobutyl ring and an acetic acid moiety, making it valuable for peptide synthesis and drug development. Researchers frequently search for "Fmoc-protected cyclobutyl derivatives" or "CAS 2172541-58-9 applications," reflecting its niche yet growing importance.

Chemical Properties and Synthesis: With a molecular formula of C₂₆H₃₀N₂O₅, this compound exhibits moderate solubility in polar organic solvents like DMF or DMSO, crucial for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, a feature highly searched in "amine protection strategies 2024" or "Fmoc deprotection conditions." Its synthesis typically involves coupling reactions between Fmoc-amino acids and cyclobutyl scaffolds, a process optimized for high yield and purity.

Applications in Drug Discovery: The compound's rigid cyclobutyl structure is prized in medicinal chemistry for conformational restriction, a hot topic in "bioactive cyclobutane derivatives" searches. It serves as a building block for peptidomimetics—molecules that mimic peptides but with enhanced stability—addressing frequent queries like "peptide-based drug design." Recent studies (2023-2024) highlight its use in targeting protein-protein interactions, a frontier in oncology and neurodegenerative disease research.

Market and Research Trends: Analysts note rising demand for custom Fmoc-amino acids, driven by the booming peptide therapeutics market (projected to exceed $50 billion by 2027). This aligns with search trends for "peptide synthesis reagents market growth." CAS 2172541-58-9 is particularly relevant in developing macrocyclic drugs, a trending topic in "next-generation drug modalities."

Handling and Stability: While not classified as hazardous, proper storage at -20°C under inert atmosphere preserves the Fmoc group's integrity—a key concern in "Fmoc compound storage best practices" searches. Its stability in SPPS workflows makes it a reliable choice, often compared to alternatives in "Fmoc vs Boc protection" discussions.

Future Perspectives: With the FDA approving record numbers of peptide drugs (12 in 2023 alone), derivatives like CAS 2172541-58-9 will remain crucial. Emerging trends in "AI-driven peptide design" and "green peptide synthesis" further underscore its potential, offering eco-friendly and cost-effective solutions.

In summary, 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}cyclobutyl)acetic acid represents a versatile tool for researchers tackling challenges in drug development and chemical biology. Its unique structure and protective group chemistry position it at the intersection of current scientific inquiries and industrial needs.